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Compound of Interest

Compound Name:
3-(3,5-Dimethoxyphenyl)-3-

oxopropanenitrile

Cat. No.: B1287578 Get Quote

An In-depth Technical Guide to 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

potential biological properties of the compound 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile. This document is intended to serve as a valuable resource for researchers

and professionals involved in drug discovery and development, offering detailed information on

its characteristics, synthesis, and potential areas of application.

Core Compound Properties
3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile, with the CAS number 70988-04-4, is a

multifaceted organic compound. Its core structure features a benzoylacetonitrile scaffold

substituted with two methoxy groups at the 3 and 5 positions of the phenyl ring. This

substitution pattern is of significant interest in medicinal chemistry due to the known biological

activities of other dimethoxyphenyl-containing molecules.[1]

Physical and Chemical Data
A summary of the known and predicted physical and chemical properties of 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile is presented in the table below. It is important to note
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that while some experimental data is available, certain properties are based on computational

predictions and should be considered as such.

Property Value Source

Molecular Formula C₁₁H₁₁NO₃ [1]

Molecular Weight 205.21 g/mol [1]

CAS Number 70988-04-4 [1][2]

Appearance Solid (Predicted)

Boiling Point 369.6 ± 32.0 °C Predicted

Density 1.147 ± 0.06 g/cm³ Predicted

pKa 7.35 ± 0.10 Predicted

Storage Conditions

Short term (1-2 weeks) at

-4°C; Long term (1-2 years) at

-20°C

[1]

Synthesis and Experimental Protocols
The synthesis of 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile can be achieved through a

Claisen condensation reaction. This well-established method in organic chemistry involves the

condensation of an ester with a nitrile in the presence of a strong base to form a β-ketonitrile.

A plausible synthetic route involves the reaction of methyl 3,5-dimethoxybenzoate with

acetonitrile in the presence of a strong base such as sodium ethoxide or sodium hydride.

General Experimental Protocol: Claisen Condensation
for the Synthesis of 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile
Materials:

Methyl 3,5-dimethoxybenzoate
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Acetonitrile

Sodium hydride (NaH) or Sodium ethoxide (NaOEt)

Anhydrous tetrahydrofuran (THF) or diethyl ether

Hydrochloric acid (HCl), dilute aqueous solution

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Ethyl acetate

Hexane

Procedure:

Reaction Setup: A dry, three-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon)

is charged with a suspension of sodium hydride in anhydrous THF.

Addition of Reactants: A solution of methyl 3,5-dimethoxybenzoate and an excess of

acetonitrile in anhydrous THF is added dropwise to the stirred suspension of the base at a

controlled temperature (typically 0 °C to room temperature).

Reaction Progression: The reaction mixture is stirred at room temperature or gently heated

to reflux for several hours to ensure the completion of the condensation. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction is cautiously quenched by the slow addition of a

dilute aqueous solution of hydrochloric acid until the mixture is acidic. The aqueous layer is

then extracted with ethyl acetate.

Purification: The combined organic extracts are washed sequentially with saturated sodium

bicarbonate solution and brine, dried over anhydrous magnesium sulfate, filtered, and the
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solvent is removed under reduced pressure.

Isolation: The crude product is purified by column chromatography on silica gel using a

mixture of hexane and ethyl acetate as the eluent to afford the pure 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile.

Characterization:

The structure and purity of the synthesized compound should be confirmed by standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be

recorded to confirm the chemical structure.

Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for

the nitrile (C≡N) and ketone (C=O) functional groups.

Mass Spectrometry (MS): The mass spectrum will confirm the molecular weight of the

compound.

Melting Point: The melting point of the purified solid should be determined.

Potential Biological Activity and Signaling Pathways
While specific biological data for 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile is not yet

available in the public domain, the 3,5-dimethoxyphenyl moiety is present in a variety of

biologically active molecules, suggesting potential areas for investigation.

Derivatives containing the dimethoxyphenyl group have been reported to exhibit a range of

pharmacological activities, including:

Enzyme Inhibition: Certain dimethoxyphenyl compounds have shown inhibitory activity

against enzymes such as cytochrome P450s.

Cytotoxic Activity: Some dimethoxyphenyl derivatives have demonstrated cytotoxicity against

various cancer cell lines.
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Antimicrobial Activity: Antimicrobial properties have also been reported for compounds

containing this structural motif.

Based on these observations, it is plausible that 3-(3,5-Dimethoxyphenyl)-3-
oxopropanenitrile could be a candidate for screening in anticancer, enzyme inhibition, or

antimicrobial assays. Further research is required to elucidate its specific biological targets and

mechanisms of action.

A logical starting point for investigating the biological activity would be to screen the compound

against a panel of cancer cell lines and key metabolic enzymes. Should any significant activity

be observed, further studies could delve into the specific signaling pathways involved.

Logical Workflow for Synthesis and
Characterization
The following diagram illustrates a typical workflow for the synthesis and characterization of 3-
(3,5-Dimethoxyphenyl)-3-oxopropanenitrile.

Synthesis Purification

Characterization

Methyl 3,5-dimethoxybenzoate +
Acetonitrile + Base Claisen Condensation Acidic Work-up &

Extraction Column Chromatography Pure 3-(3,5-Dimethoxyphenyl)
-3-oxopropanenitrile

NMR (¹H, ¹³C)

IR Spectroscopy

Mass Spectrometry

Melting Point
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Click to download full resolution via product page

A typical workflow for the synthesis and characterization of the target compound.

Potential Research Directions
Given the limited data currently available, several avenues of research could be pursued to

fully characterize 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile and explore its potential

applications.
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Potential research directions for 3-(3,5-Dimethoxyphenyl)-3-oxopropanenitrile.

This technical guide serves as a foundational document for researchers interested in 3-(3,5-
Dimethoxyphenyl)-3-oxopropanenitrile. Further experimental investigation is necessary to

fully elucidate its properties and potential as a pharmacologically active agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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